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Compound of Interest

Compound Name: ITP-2

Cat. No.: B608149

This document provides essential safety and logistical information for the proper disposal of
ITP-2, identified as Inosine-5'-triphosphate, a chemical compound commonly used in laboratory
research. The following procedures are designed to ensure the safety of researchers,
scientists, and drug development professionals while maintaining environmental compliance.

Summary of Key Safety and Disposal Information

The following table summarizes the critical hazard and disposal information for Inosine-5'-
triphosphate disodium salt. This data is compiled from safety data sheets (SDS) for the
compound.
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Parameter

Information

Citation

Chemical Name

Inosine-5'-triphosphate

disodium salt

[1]

CAS Number

35908-31-7

[1](2]

Primary Hazards

Skin Irritation (Category 2),
Serious Eye Irritation
(Category 2A)

[1](2]

Personal Protective Equipment
(PPE)

Protective gloves, protective
clothing, eye protection, face

protection

[1]

In case of Spills

Vacuum, sweep up, or absorb
with inert material and place
into a suitable disposal
container. Prevent entry into

drains, waterways, or soil.

[1]

Disposal Method

Must not be disposed of with
household garbage. Do not

allow the product to reach the

sewage system. Disposal must

be made according to official

regulations.

[2]

Environmental Hazards

Slightly hazardous for water.

Do not allow undiluted product

or large quantities to reach

ground water, water course, or

sewage system.

[2]

Experimental Protocols

While specific experimental protocols involving ITP-2 will vary depending on the research

application, the handling and disposal procedures remain consistent. The primary protocol for

safe disposal is outlined in the step-by-step guide below. Adherence to these steps is

mandatory to mitigate risks.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIxdTI0Mnp2MWRtY3FvcXY3djBqOTY5dzRtZmZ5IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMzU5MDgtMzEtN19aNjA0Nl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMzU5MDgtMzEtN19aNjA0Nl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4a6a10f66fd5eb81c09f67a0a63a341274a8fe40/35908-31-7_Z6046_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIxdTI0Mnp2MWRtY3FvcXY3djBqOTY5dzRtZmZ5IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMzU5MDgtMzEtN19aNjA0Nl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMzU5MDgtMzEtN19aNjA0Nl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4a6a10f66fd5eb81c09f67a0a63a341274a8fe40/35908-31-7_Z6046_SDS.pdf
https://cdn.caymanchem.com/cdn/msds/23063m.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIxdTI0Mnp2MWRtY3FvcXY3djBqOTY5dzRtZmZ5IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMzU5MDgtMzEtN19aNjA0Nl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMzU5MDgtMzEtN19aNjA0Nl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4a6a10f66fd5eb81c09f67a0a63a341274a8fe40/35908-31-7_Z6046_SDS.pdf
https://cdn.caymanchem.com/cdn/msds/23063m.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIxdTI0Mnp2MWRtY3FvcXY3djBqOTY5dzRtZmZ5IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMzU5MDgtMzEtN19aNjA0Nl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMzU5MDgtMzEtN19aNjA0Nl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4a6a10f66fd5eb81c09f67a0a63a341274a8fe40/35908-31-7_Z6046_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIxdTI0Mnp2MWRtY3FvcXY3djBqOTY5dzRtZmZ5IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMzU5MDgtMzEtN19aNjA0Nl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMzU5MDgtMzEtN19aNjA0Nl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4a6a10f66fd5eb81c09f67a0a63a341274a8fe40/35908-31-7_Z6046_SDS.pdf
https://cdn.caymanchem.com/cdn/msds/23063m.pdf
https://cdn.caymanchem.com/cdn/msds/23063m.pdf
https://www.benchchem.com/product/b608149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Disposal Workflow

The following diagram illustrates the workflow for the proper disposal of ITP-2 waste.

Start: ITP-2 Waste Generated

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate ITP-2 Waste
(Solid vs. Liquid)

Solid Liquid
Solid Waste Liquid Waste
(Contaminated consumables) (Aqueous solutions)
3a. Place in a Labeled, 3b. Place in a Labeled,
Sealed Chemical Waste Container Leak-Proof Chemical Waste Container

4. Store in Designated
Hazardous Waste Accumulation Area

5. Arrange for Professional Disposal
(Contact EHS or licensed waste hauler)

End: Waste Disposed
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Caption: Step-by-step workflow for the safe disposal of ITP-2 waste.

Step-by-Step Disposal Procedures

Wear Appropriate Personal Protective Equipment (PPE): Before handling ITP-2 waste,
ensure you are wearing the appropriate PPE, including chemical-resistant gloves, safety
goggles, and a lab coat.[1]

Segregate Waste: Separate ITP-2 waste from general laboratory trash. Further segregate
solid waste (e.g., contaminated pipette tips, gloves, and empty vials) from liquid waste (e.g.,
unused solutions).

Containment:

o Solid Waste: Place solid ITP-2 waste into a clearly labeled, sealed, and durable chemical
waste container.

o Liquid Waste: Pour liquid ITP-2 waste into a designated, leak-proof, and clearly labeled
chemical waste container. Do not mix with other incompatible chemical waste.

Labeling: Ensure the waste container is labeled with "Hazardous Waste," the full chemical
name "Inosine-5'-triphosphate,” and the associated hazards (Skin and Eye Irritant).

Storage: Store the sealed waste container in a designated and secure hazardous waste
accumulation area, away from general lab traffic and drains.

Professional Disposal: Arrange for the collection and disposal of the ITP-2 waste through
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor. Do not dispose of ITP-2 down the drain or in regular
trash.[2]

Logical Relationship of Safety Precautions

The following diagram illustrates the logical relationship between identifying the hazard and

implementing the necessary safety precautions for handling ITP-2.
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Hazard Identification

ITP-2 Identified as
Inosine-5'-triphosphate

y

SDS Review:
Skin & Eye Irritant

Safety Precautions

Wear PPE:
Gloves, Goggles, Lab Coat

Safe Handling:
Avoid contact, inhalation

Proper Disposal:
Segregate, Label, Professional Removal

Click to download full resolution via product page

Caption: Logical flow from hazard identification to safety precautions for ITP-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal Procedures for ITP-2 (Inosine-5'-
triphosphate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608149¢#itp-2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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